Cas no 1427460-50-1 (Ethyl 3-bromo-7-chloroimidazo-[1,2-a]pyridine-2-carboxylate)

• Product Name: Ethyl 3-bromo-7-chloroimidazo-[1,2-a]pyridine-2-carboxylate
• CAS No: 1427460-50-1
• MF: C₁₀H₈BrClN₂O₂
• MW: 303.539720535278
• MDL: MFCD23159165
• CID: 4599111
• PubChem ID: 75365465
• Update Time: 2025-05-24

Ethyl 3-bromo-7-chloroimidazo-[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-7-chloroimidazo-[1,2-a]pyridine-2-carboxylate
• AS-8295
• CHC46050
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-bromo-7-chloro-, ethyl ester
• AKOS030232662
• CS-0361515
• DTXSID501149488
• ethyl 3-bromo-7-chloroimidazo[1,2-a]pyridine-2-carboxylate
• ethyl3-bromo-7-chloroimidazo[1,2-a]pyridine-2-carboxylate
• G73091
• MFCD23159165
• 1427460-50-1

• MDL： MFCD23159165
• Inchi： 1S/C10H8BrClN2O2/c1-2-16-10(15)8-9(11)14-4-3-6(12)5-7(14)13-8/h3-5H,2H2,1H3
• InChI Key： GPDOZOPNXBHFRD-UHFFFAOYSA-N
• SMILES： C12=NC(C(OCC)=O)=C(Br)N1C=CC(Cl)=C2

Computed Properties

• Exact Mass: 301.94577g/mol
• Monoisotopic Mass: 301.94577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.6Ų

Additional information on Ethyl 3-bromo-7-chloroimidazo-[1,2-a]pyridine-2-carboxylate

Ethyl 3-bromo-7-chloroimidazo-[1,2-a]pyridine-2-carboxylate (CAS No. 1427460-50-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-7-chloroimidazo-[1,2-a]pyridine-2-carboxylate (CAS No. 1427460-50-1) is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique imidazo-pyridine core structure, has garnered considerable attention due to its broad applicability in the synthesis of various bioactive molecules. The presence of both bromo and chloro substituents on the imidazo-pyridine ring enhances its reactivity, making it an invaluable building block for medicinal chemists.

The chemical structure of Ethyl 3-bromo-7-chloroimidazo-[1,2-a]pyridine-2-carboxylate consists of a fused heterocyclic system comprising an imidazole ring linked to a pyridine ring. The carboxylate ester group at the 2-position and the halogen atoms at the 3- and 7-positions contribute to its diverse chemical properties. This configuration allows for facile functionalization through various synthetic transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and cyclization processes. Such versatility is crucial for designing novel compounds with potential therapeutic applications.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecule inhibitors targeting complex biological pathways. Among these, kinase inhibitors have emerged as a major focus due to their role in modulating cellular signaling networks associated with diseases such as cancer and inflammatory disorders. The imidazo-pyridine scaffold is particularly prominent in this area, with numerous reported inhibitors demonstrating efficacy in preclinical studies. Ethyl 3-bromo-7-chloroimidazo-[1,2-a]pyridine-2-carboxylate serves as a key precursor in the synthesis of several lead compounds that have shown promise in early-phase clinical trials.

One of the most compelling aspects of Ethyl 3-bromo-7-chloroimidazo-[1,2-a]pyridine-2-carboxylate is its utility in constructing structurally diverse libraries for high-throughput screening (HTS). The combination of bromo and chloro substituents allows for selective modifications at multiple positions on the core heterocycle. This feature has been exploited in several academic and industrial research programs to identify novel scaffolds with improved pharmacokinetic profiles and reduced toxicity. For instance, recent studies have highlighted its role in generating derivatives with enhanced binding affinity to target proteins, thereby optimizing drug-like properties.

The synthesis of Ethyl 3-bromo-7-chloroimidazo-[1,2-a]pyridine-2-carboxylate typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the condensation of an appropriate imidazole derivative with a pyridine carboxylic acid or its ester under acidic conditions, followed by halogenation at the desired positions. The use of palladium-catalyzed cross-coupling reactions has also been reported to facilitate the introduction of bromo and chloro substituents with high regioselectivity. These synthetic strategies underscore the compound's accessibility and scalability for industrial applications.

From a computational chemistry perspective, the electronic properties of Ethyl 3-bromo-7-chloroimidazo-[1,2-a]pyridine-2-carboxylate have been extensively studied to rationalize its reactivity and binding interactions. Density functional theory (DFT) calculations have revealed that the presence of electron-withdrawing halogen atoms modulates the electron density distribution across the heterocyclic system. This modulation influences both electrophilic and nucleophilic substitution reactions, providing insights into how structural modifications can be tailored to achieve specific biological outcomes.

The pharmacological potential of derivatives derived from Ethyl 3-bromo-7-chloroimidazo-[1,2-a]pyridine-2-carboxylate has been explored across multiple therapeutic areas. In oncology research, several analogs have demonstrated inhibitory activity against tyrosine kinases involved in tumor growth and progression. Preclinical data suggest that these compounds exhibit potent antiproliferative effects while maintaining favorable safety profiles. Similarly, investigations into their antimicrobial properties have yielded promising results against resistant bacterial strains, highlighting their broader therapeutic relevance.

The role of computational modeling in optimizing derivatives of Ethyl 3-bromo-7-chloroimidazo-[1,2-a]pyridine-2-carboxylate cannot be overstated. Molecular docking studies have been instrumental in predicting binding modes and affinities for target proteins. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and prioritize lead compounds for further development. This interdisciplinary approach underscores the importance of collaboration between experimental chemists and computational scientists in modern drug discovery.

The environmental impact of synthesizing and handling Ethyl 3-bromo-7-chloroimidazo-[1,2-a]pyridine-2-carboxylate is another critical consideration. While halogenated intermediates offer synthetic advantages, their disposal requires careful management to prevent environmental contamination. Green chemistry principles have been increasingly applied to develop more sustainable synthetic routes, such as catalytic methods that minimize waste generation or alternative solvents with lower environmental footprints. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

In conclusion, Ethyl 3-bromo-7-chloroimidazo-[1,2-a]pyridine-2-carboxylate (CAS No. 1427460-50-1) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for developing novel bioactive molecules across various therapeutic domains. As research continues to uncover new applications for this compound and its derivatives, it will undoubtedly remain a focal point in medicinal chemistry innovation for years to come.